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Compound of Interest

Compound Name: Mycosporine-2-glycine

Cat. No.: B1260214 Get Quote

Essential Safety and Handling Guide for
Mycosporine-2-glycine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Mycosporine-2-glycine, a mycosporine-like amino acid (MAA). MAAs are naturally occurring,

ultraviolet (UV)-absorbing compounds with potential applications in cosmetics and

pharmaceuticals as photoprotective agents.[1][2][3][4] While generally considered to have low

toxicity, appropriate laboratory safety precautions are essential to minimize exposure and

ensure a safe working environment.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Mycosporine-2-glycine, particularly in its

powdered form, to prevent inhalation and direct contact with skin and eyes.
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Protection Type Required PPE Specifications & Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects against airborne

particles and accidental

splashes.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Change gloves

immediately if contaminated.

Body Protection Laboratory coat.
Protects clothing and skin from

spills.

Respiratory Protection

Use in a well-ventilated area. A

dust mask or respirator may be

necessary if handling large

quantities or if dust is

generated.

Prevents inhalation of the

powdered compound.

Handling and Operations Plan
2.1. Engineering Controls

Ventilation: Work in a well-ventilated laboratory. For procedures that may generate dust, a

fume hood or a ventilated enclosure is recommended.

Eye Wash Station & Safety Shower: Ensure easy access to an emergency eye wash station

and a safety shower.

2.2. Safe Handling Practices

Avoid Dust Formation: Handle the compound carefully to avoid generating dust.

Prevent Contact: Avoid direct contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.

Storage: Store in a tightly sealed container in a cool, dry place.
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Accidental Release and First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

develops.

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 glasses of water to drink. Seek

immediate medical attention.

For spills:

Wear appropriate PPE.

Carefully sweep or scoop up the spilled material, avoiding dust generation.

Place the material into a sealed container for disposal.

Clean the spill area with a wet cloth or paper towels and dispose of them in a sealed

container.

Disposal Plan
Dispose of Mycosporine-2-glycine and any contaminated materials in accordance with local,

state, and federal regulations.
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Waste Type Disposal Procedure

Unused Mycosporine-2-glycine

Dispose of as chemical waste through your

institution's hazardous waste program. Do not

discard down the drain.

Contaminated Labware (e.g., gloves, wipes)
Place in a sealed, labeled container and dispose

of as chemical waste.

Empty Containers

Rinse thoroughly with a suitable solvent. The

rinsate should be collected and disposed of as

chemical waste. The clean container can then

be disposed of as regular lab glass or plastic

waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of Mycosporine-2-glycine

Preparation
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Cleanup & Disposal Spill Response
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Prepare Well-Ventilated Workspace
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Proceed to Handling

Perform Experimental Procedure

Alert Others in the Area

Spill Occurs

Decontaminate Workspace

Experiment Complete Spill Occurs

Dispose of Waste in Labeled Containers

Doff PPE

Wash Hands Thoroughly

Contain the Spill

Clean Up Spill Using Spill Kit

Dispose of Spill Debris as Hazardous Waste
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Caption: Workflow for the safe handling and disposal of Mycosporine-2-glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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